Cas no 56249-25-3 (8-Azatetracyclo[4.3.0.03,9.04,7]nonane(9CI))

• Product Name: 8-Azatetracyclo[4.3.0.03,9.04,7]nonane(9CI)
• CAS No: 56249-25-3
• MF: C₈H₁₁N
• MW: 121.179641962051
• CID: 1022015
• PubChem ID: 45092501
• Update Time: 2025-04-20

8-Azatetracyclo[4.3.0.03,9.04,7]nonane(9CI) Chemical and Physical Properties

Names and Identifiers

• 8-Azatetracyclo[4.3.0.03,9.04,7]nonane(9CI)
• 8-AZATETRACYCLO[4.3.0.03,9.04,7]NONANE
• 56249-25-3
• 8-Azatetracyclo[4.3.0.0~3,9~.0~4,7~]nonane
• DTXSID80666981

• Inchi： 1S/C8H11N/c1-3-5-2-6-4(1)7(3)9-8(5)6/h3-9H,1-2H2
• InChI Key： QAEXSSMCYPTMSE-UHFFFAOYSA-N
• SMILES： N1C2C3CC2C2CC3C12

Computed Properties

• Exact Mass: 121.089149355g/mol
• Monoisotopic Mass: 121.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines